Cas no 21378-11-0 (4-Heptanol, 4-ethenyl-2,6-dimethyl-)

• Product name: 4-Heptanol, 4-ethenyl-2,6-dimethyl-
• CAS No: 21378-11-0
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 2937328

4-Heptanol, 4-ethenyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanol, 4-ethenyl-2,6-dimethyl-

• Inchi： 1S/C11H22O/c1-6-11(12,7-9(2)3)8-10(4)5/h6,9-10,12H,1,7-8H2,2-5H3
• InChI Key： ASRNVKGIZXLYBI-UHFFFAOYSA-N
• SMILES： OC(C=C)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 170.167
• Monoisotopic Mass: 170.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2